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Compound of Interest

Compound Name: 2-Chlorocrotonaldehyde

CAS No.: 25129-61-7

Cat. No.: B1238087 Get Quote

PART 1: SAFETY & HANDLING PROTOCOLS
(Lachrymatory Agents)
2-Chlorocrotonaldehyde is a potent lachrymator (tear-inducing agent) and a reactive

alkylating agent.[1][2] In a drug development context, strict adherence to safety protocols is

required to prevent exposure and environmental release.[1][2]

1.1 Engineering Controls & Containment Handling this compound requires more than standard

laboratory ventilation.[1][2]
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Control Measure Specification Rationale

Primary Containment
Class II Biosafety Cabinet or

Glovebox

Prevents aerosolization and

mucosal contact.[1][2]

Ventilation
Dedicated HEPA/Carbon

filtration

Standard fume hoods may not

trap lachrymatory vapors

effectively; activated carbon

scrubbing is often required

before exhaust release.[1][2]

Waste Disposal
Segregated Liquid Waste

(Halogenated)

Must be quenched chemically

(e.g., with sodium bisulfite

solution) prior to disposal to

neutralize electrophilic

reactivity.[1][2]

Emergency Response
Eyewash/Shower within 10s

travel

Immediate decontamination is

critical for lachrymator

exposure.[1][2]

1.2 Personal Protective Equipment (PPE) Matrix

Respiratory: Full-face respirator with organic vapor/acid gas cartridges (if outside a

glovebox).[1][2]

Dermal: Double-gloving (Nitrile/Laminate) and chemical-resistant lab coat or Tyvek suit.[1][2]

Ocular: Chemical splash goggles (ventless) if not using a full-face respirator.[1][2]

PART 2: CHEMICAL REACTIVITY & MECHANISM
2.1 Electrophilic Profile 2-Chlorocrotonaldehyde is a densely functionalized intermediate

featuring three distinct reactive sites, making it a versatile "linchpin" reagent in heterocyclic

synthesis.[1][2]

Aldehyde Carbon (C1): Susceptible to nucleophilic attack (1,2-addition).[1][2]
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Alpha-Carbon (C2): The chlorine atom activates this position for substitution or elimination.[1]

[2]

Beta-Carbon (C3): Part of the conjugated enone system, susceptible to Michael addition

(1,4-addition).[1][2]

2.2 Mechanistic Pathways in Heterocycle Formation The primary utility of 2-
chlorocrotonaldehyde in pharmaceutical synthesis is the construction of thiazoles and

pyrimidines via condensation reactions.[1][2]

Hantzsch Thiazole Synthesis: Reaction with thioamides.[1][2] The sulfur attacks the alpha-

carbon (displacing chloride), followed by cyclization of the nitrogen onto the aldehyde.[1][2]

Pyrimidine Synthesis: Condensation with amidines or ureas.[1][2]

PART 3: VISUALIZATION OF SIGNALING & SYNTHETIC
PATHWAYS
The following diagram illustrates the downstream utility of 2-chlorocrotonaldehyde in

generating pharmaceutical scaffolds.
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Figure 1: Divergent synthetic pathways utilizing 2-chlorocrotonaldehyde to access common

drug pharmacophores.[1][2]

PART 4: PHARMACEUTICAL APPLICATIONS
4.1 Thiazole Scaffolds in Oncology The thiazole ring system, accessible via 2-
chlorocrotonaldehyde, is a core motif in several microtubule-stabilizing agents (e.g.,

Epothilones).[1][2] The 2-chlorocrotonaldehyde fragment provides the necessary carbon

backbone to establish the thiazole ring with specific substitution patterns required for binding

affinity.[1][2]

4.2 Quality Control in Reagent Sourcing For drug development, the purity of the starting

material is critical.[1][2] Impurities in 2-chlorocrotonaldehyde (such as non-chlorinated

crotonaldehyde) can lead to side reactions that complicate purification of the final API (Active

Pharmaceutical Ingredient).[1][2]

Table 1: Critical Quality Attributes (CQA) for Reagent Screening

Attribute Acceptance Criteria Impact on Synthesis

Purity (GC) > 95%

Lower purity yields complex

mixtures of regioisomers in

heterocycle formation.[1][2]

Water Content < 0.5%

Excess water hydrolyzes the

aldehyde or promotes

polymerization.[1][2]

Stabilizer Present (e.g., Hydroquinone)

Prevents radical

polymerization during storage;

must be removed or accounted

for.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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